1-ethyl-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde

• Molecular Formula: C10H10N2O
• Molecular Weight: 174.20 g/mol
• IUPAC Name: 1-ethylpyrrolo[2,3-b]pyridine-4-carbaldehyde
• InChI: InChI=1S/C10H10N2O/c1-2-12-6-4-9-8(7-13)3-5-11-10(9)12/h3-7H,2H2,1H3
• InChI Key: SZRBKVSYSPHMIS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC2=C(C=CN=C21)C=O

Description

1-ethyl-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde is a useful research compound. Its molecular formula is C10H10N2O and its molecular weight is 174.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde (0.413 g, 2.83 mmol) in 5 mL of DMF under an atmosphere of nitrogen was added sodium hydride (74.6 mg, 3.11 mmol). After 5 min, iodoethane (0.529 g, 3.39 mmol) was added. After 30 min, the reaction was treated with saturated aqueous ammonium chloride, diluted with water, and extracted 2× with dichloromethane. The combined organic solution was washed 3× with water, dried over sodium sulfate, filtered, and concentrated in vacuo. The residue was purified via silica gel chromatography, eluting with 0-25% ethyl acetate in hexanes to provide 1-ethyl-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde that gave proton NMR spectra consistent with theory and a mass ion (ES+) of 175.2.